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Abstract
Carboxin, a systemic fungicide of the oxathiin carboxamide class, has long been a pivotal tool

in the field of fungal genetics. Its specific mode of action, the inhibition of succinate

dehydrogenase (SDH, Complex II) in the mitochondrial electron transport chain, provides a

powerful selective pressure for studying mechanisms of fungicide resistance, gene function,

and mitochondrial respiration. This document provides detailed application notes and

experimental protocols for utilizing carboxin in fungal genetics research, including mutant

screening, genetic analysis, and as a selectable marker for fungal transformation.

Introduction to Carboxin
Carboxin is a narrow-spectrum fungicide primarily used as a seed treatment to control

diseases caused by basidiomycete fungi, such as smuts and bunts. Its systemic nature allows

it to be absorbed by the plant and translocated to protect new growth. In the laboratory, its well-

defined molecular target makes it an invaluable chemical probe for dissecting the genetics of

mitochondrial function and fungicide resistance.
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Carboxin specifically targets and inhibits the activity of succinate dehydrogenase (SDH), a key

enzyme complex embedded in the inner mitochondrial membrane. SDH plays a dual role in

cellular metabolism: it is the only enzyme that participates in both the citric acid (TCA) cycle

and the electron transport chain. In the TCA cycle, it catalyzes the oxidation of succinate to

fumarate. In the electron transport chain, it transfers electrons from succinate to the ubiquinone

(Q) pool.

Carboxin acts by binding to the ubiquinone-binding site (Qp site) of the SDH complex,

competitively inhibiting the binding of the natural substrate, ubiquinone. This blockage of

electron flow disrupts the electron transport chain, leading to a cessation of ATP synthesis via

oxidative phosphorylation and ultimately, fungal cell death.
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Start with a wild-type
fungal culture

Prepare a dense
spore suspension

Plate spores on
carboxin-containing medium Incubate plates Isolate resistant

colonies
Purify colonies by

sub-culturing
Confirm resistance

(e.g., IC50 determination)

Genetic and molecular
analysis (e.g., sequencing

of Sdh genes)
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Start: Grow fungal mycelium

Generate protoplasts using
lytic enzymes

Transform protoplasts with plasmid
(containing carboxin resistance gene)

and PEG

Plate on regeneration medium
(osmotic stabilizer)

Overlay with carboxin-containing
selective medium

Incubate to allow growth
of transformants

Isolate and purify
carboxin-resistant colonies

End: Verify transformation
(e.g., PCR, Southern blot)
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genetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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